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Compound of Interest

Compound Name: Coniferin

Cat. No.: B030667 Get Quote

An In-depth Analysis of Coniferin's Solubility in Dimethyl Sulfoxide (DMSO), Methanol, and

Other Common Organic Solvents for Applications in Research and Drug Development.

Introduction
Coniferin, a glucoside of coniferyl alcohol, is a naturally occurring phenylpropanoid found in a

variety of plants, notably in the cambial sap of conifers. As a key intermediate in the

biosynthesis of lignin, coniferin plays a crucial role in the structural integrity of the plant cell

wall. Beyond its botanical significance, coniferin has garnered interest in the scientific

community for its potential pharmacological activities. This technical guide provides a

comprehensive overview of the solubility of coniferin in DMSO, methanol, and other organic

solvents, offering valuable data and methodologies for researchers, scientists, and

professionals in drug development. Understanding the solubility of coniferin is a critical first

step in the design of in vitro and in vivo studies, formulation development, and the overall

advancement of research involving this compound.

Solubility of Coniferin
The solubility of a compound is a fundamental physicochemical property that dictates its

handling, formulation, and bioavailability. For researchers working with coniferin, having

precise solubility data is essential for preparing stock solutions, designing experiments, and

interpreting results.
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Coniferin exhibits a range of solubilities in common laboratory solvents. While qualitative

descriptions are widely available, precise quantitative data can be more challenging to

ascertain. The following tables summarize the available quantitative and qualitative solubility

information for coniferin in various organic solvents and water.

Table 1: Quantitative Solubility of Coniferin

Solvent
Chemical
Formula

Molar
Mass (
g/mol )

Solubility
(mg/mL)

Molar
Solubility
(M)

Temperat
ure (°C)

Notes

Dimethyl

Sulfoxide

(DMSO)

C₂H₆OS 78.13 100[1] 0.292
Not

Specified

Ultrasonic

treatment

may be

required to

achieve

this

concentrati

on. The

hygroscopi

c nature of

DMSO can

impact

solubility.

[1]

Water H₂O 18.02 5 0.015
Not

Specified

One gram

dissolves

in 200 mL

of water.[2]

Freely

soluble in

boiling

water.[2]

Table 2: Qualitative Solubility of Coniferin
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Solvent Chemical Formula
Molar Mass ( g/mol
)

Solubility
Description

Methanol CH₄O 32.04 Soluble[3]

Ethanol C₂H₆O 46.07 Sparingly soluble

Acetone C₃H₆O 58.08 Soluble

Ethyl Acetate C₄H₈O₂ 88.11 Soluble

Chloroform CHCl₃ 119.38 Soluble

Dichloromethane CH₂Cl₂ 84.93 Soluble

Pyridine C₅H₅N 79.10 Soluble

Diethyl Ether C₄H₁₀O 74.12 Practically insoluble

Note: "Soluble" and "sparingly soluble" are qualitative terms. For applications requiring precise

concentrations, experimental determination of solubility is recommended.

Experimental Protocols for Solubility Determination
The determination of a compound's solubility is a fundamental experimental procedure. The

shake-flask method is a widely accepted technique for determining the equilibrium solubility of

a compound in a specific solvent. This method, coupled with a suitable analytical technique for

quantification, provides reliable and reproducible data.

Shake-Flask Method for Equilibrium Solubility
Determination
This protocol outlines the general steps for determining the equilibrium solubility of coniferin in

an organic solvent.

1. Materials and Equipment:

Coniferin (solid, high purity)
Solvent of interest (e.g., methanol, analytical grade)
Scintillation vials or other suitable sealed containers
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Orbital shaker or rotator with temperature control
Analytical balance
Syringe filters (e.g., 0.22 µm PTFE)
High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis
spectrophotometer
Volumetric flasks and pipettes

2. Procedure:

Preparation of Supersaturated Solution: Add an excess amount of solid coniferin to a known
volume of the solvent in a sealed vial. The excess solid should be clearly visible.
Equilibration: Place the vials on an orbital shaker set to a constant temperature (e.g., 25 °C)
and agitation speed. Allow the mixture to equilibrate for a sufficient period, typically 24 to 72
hours, to ensure that the solution has reached saturation.
Phase Separation: After equilibration, allow the vials to stand undisturbed to let the excess
solid settle.
Sample Collection and Filtration: Carefully withdraw an aliquot of the supernatant using a
pipette. Immediately filter the aliquot through a syringe filter to remove any undissolved solid
particles.
Dilution: Accurately dilute the filtered solution with the same solvent to a concentration that
falls within the linear range of the analytical method.
Quantification: Analyze the concentration of coniferin in the diluted solution using a
validated HPLC or UV-Vis spectrophotometric method.
Calculation: Calculate the solubility of coniferin in the solvent by multiplying the measured
concentration by the dilution factor. The result can be expressed in mg/mL or g/L.

Analytical Quantification: HPLC Method
A reversed-phase HPLC method is suitable for the quantification of coniferin.

Column: C18 column (e.g., 4.6 x 250 mm, 5 µm)

Mobile Phase: A gradient or isocratic mixture of acetonitrile and water (with or without a small

amount of acid, e.g., 0.1% formic acid, for better peak shape).

Flow Rate: 1.0 mL/min

Detection: UV at a wavelength where coniferin has significant absorbance (e.g., ~265 nm).
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Quantification: Create a calibration curve using standard solutions of coniferin of known

concentrations.

Role of Coniferin in the Phenylpropanoid Pathway
Coniferin is a central molecule in the phenylpropanoid pathway, a major metabolic route in

plants that produces a wide array of secondary metabolites, including lignin, flavonoids, and

lignans. This pathway begins with the amino acid phenylalanine. A series of enzymatic

reactions convert phenylalanine into various intermediates, ultimately leading to the synthesis

of monolignols, the building blocks of lignin.

Coniferin serves as a transport and storage form of coniferyl alcohol, one of the primary

monolignols. It is synthesized in the cytoplasm and then transported to the cell wall. There, it is

hydrolyzed by β-glucosidases to release coniferyl alcohol, which is then oxidized and

polymerized into the complex lignin structure.

L-Phenylalanine PAL Cinnamic Acid C4H p-Coumaric Acid 4CL p-Coumaroyl-CoA HCT Caffeoyl-CoA CCoAOMT Feruloyl-CoA CCR Coniferaldehyde CAD Coniferyl Alcohol
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Biosynthesis of Guaiacyl Lignin via the Phenylpropanoid Pathway, highlighting the role of
Coniferin.

Experimental Workflow for Solubility Determination
The following diagram illustrates a typical workflow for determining the solubility of coniferin
using the shake-flask method followed by HPLC analysis.
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Workflow for determining the solubility of Coniferin.
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Conclusion
This technical guide provides a consolidated resource on the solubility of coniferin in DMSO,

methanol, and other organic solvents. The presented data, organized for clarity, alongside

detailed experimental protocols, aims to facilitate the work of researchers and professionals in

drug development. The high solubility of coniferin in DMSO makes it a convenient solvent for

preparing concentrated stock solutions. For other organic solvents, while qualitative data

suggests good solubility, it is recommended that researchers perform their own quantitative

determinations for applications requiring high precision. The provided experimental workflow

and information on the phenylpropanoid pathway further enrich the understanding of

coniferin's chemical and biological context. As research into the therapeutic potential of

coniferin continues, a thorough understanding of its fundamental physicochemical properties,

such as solubility, will remain indispensable.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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